Cas no 31626-19-4 (9,10-Anthracenedione,1,5-diaminodibromo-4,8-dihydroxy-)
31626-19-4 structure
Product Name:9,10-Anthracenedione,1,5-diaminodibromo-4,8-dihydroxy-
CAS No:31626-19-4
MF:C14H8Br2N2O4
MW:428.032321929932
CID:306747
PubChem ID:161719
Update Time:2025-04-19
9,10-Anthracenedione,1,5-diaminodibromo-4,8-dihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione,1,5-diaminodibromo-4,8-dihydroxy-
- 1,5-diamino-2,3-dibromo-4,8-dihydroxyanthracene-9,10-dione
- 1,5-Diaminodibromo-4,8-dihydroxyanthraquinone
- EINECS 250-735-8
- 1,5-diaminodibromo-4,8-dihydroxy-10-anthracenedione
- DTXSID501014893
- Dibromo-1,5-diamino-4,8-dihydroxyanthraquinone
- 31626-19-4
-
- Inchi: 1S/C14H8Br2N2O4/c15-9-10(16)14(22)8-7(11(9)18)13(21)6-4(19)2-1-3(17)5(6)12(8)20/h1-2,19,22H,17-18H2
- InChI Key: SPVORLXNUCZWOC-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C2C(C3C(=CC=C(C=3C(C=2C=1N)=O)O)N)=O)O)Br
Computed Properties
- Exact Mass: 425.88500
- Monoisotopic Mass: 425.88508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 505
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 127Ų
Experimental Properties
- PSA: 126.64000
- LogP: 3.72500
9,10-Anthracenedione,1,5-diaminodibromo-4,8-dihydroxy- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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